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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of

Hexadecanenitrile, specifically its melting and boiling points. This document details the

experimentally determined values for these properties, outlines the methodologies used for

their measurement, and presents a visual representation of the general experimental workflow.

Introduction to Hexadecanenitrile
Hexadecanenitrile, also known as palmitonitrile or 1-cyanopentadecane, is a long-chain

aliphatic nitrile. Its molecular formula is C₁₆H₃₁N. The thermal characteristics of this compound

are crucial for its handling, storage, and application in various research and development

settings, including its potential use as an intermediate in the synthesis of pharmaceuticals and

other organic compounds.

Thermal Properties of Hexadecanenitrile
The melting and boiling points of Hexadecanenitrile have been determined and are

summarized in the table below. These values represent the temperatures at which it transitions

from a solid to a liquid and from a liquid to a gas, respectively, under specified pressures.

Table 1: Thermal Properties of Hexadecanenitrile
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Property Value Conditions

Melting Point 31-31.5 °C Standard Pressure

Boiling Point 333-333.05 °C
Standard Pressure (760

mmHg)

Boiling Point 120 °C Reduced Pressure (0.1 Torr)

Data sourced from various chemical databases and literature.[1][2][3][4][5]

Experimental Protocols for Thermal Analysis
The determination of accurate melting and boiling points is fundamental in chemical analysis.

The following are detailed methodologies for the key experiments cited in the determination of

the thermal properties of Hexadecanenitrile.

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube

Capillary tubes (sealed at one end)

Thermometer

Heating medium (oil bath for Thiele tube)

Sample of Hexadecanenitrile

Procedure:

Sample Preparation: A small amount of finely powdered, dry Hexadecanenitrile is

introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

sample into a dense column at the sealed end, typically 2-3 mm in height.
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Apparatus Setup (Mel-Temp): The capillary tube is placed in the heating block of the melting

point apparatus. A thermometer is positioned to accurately measure the temperature of the

block.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then immersed in the oil within

the Thiele tube, with the heating oil level below the point of attachment to prevent the sample

from falling.

Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure substance like

Hexadecanenitrile, this range should be narrow.

The Thiele tube method is a micro-scale technique suitable for determining the boiling point of

a small amount of liquid.[6]

Apparatus:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heating medium (mineral oil)

Sample of Hexadecanenitrile

Procedure:

Sample Preparation: A small amount of Hexadecanenitrile is placed in the small test tube. A

capillary tube, sealed at one end, is inverted and placed (open end down) into the liquid in
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the test tube.

Apparatus Setup: The test tube is attached to a thermometer with the sample level with the

thermometer bulb. This assembly is then placed in the Thiele tube containing mineral oil.

Heating: The side arm of the Thiele tube is gently heated, which creates convection currents

that ensure uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

Recording the Boiling Point: The heat source is then removed. The liquid will begin to cool,

and the stream of bubbles will slow down and eventually stop. The temperature at which the

liquid is drawn back into the capillary tube is the boiling point of the sample. This is the point

where the vapor pressure of the liquid equals the atmospheric pressure.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

thermal properties of a chemical compound like Hexadecanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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